1-(4-Bromo-2,6-difluorophenyl)pentan-1-amine

• Molecular Formula: C11H14BrF2N
• Molecular Weight: 278.14 g/mol
• IUPAC Name: 1-(4-bromo-2,6-difluorophenyl)pentan-1-amine
• InChI: InChI=1S/C11H14BrF2N/c1-2-3-4-10(15)11-8(13)5-7(12)6-9(11)14/h5-6,10H,2-4,15H2,1H3
• InChI Key: RRUNPDIHDYRZQK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C1=C(C=C(C=C1F)Br)F)N

Description

1-(4-Bromo-2,6-difluorophenyl)pentan-1-amine is an organic compound characterized by the presence of a bromine atom and two fluorine atoms on a phenyl ring, which is attached to a pentan-1-amine chain

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Bromo-2,6-difluorophenyl)pentan-1-amine typically involves the following steps:

Bromination and Fluorination: The starting material, a phenyl ring, undergoes bromination and fluorination to introduce the bromine and fluorine atoms at the desired positions.

Alkylation: The brominated and fluorinated phenyl ring is then subjected to alkylation with a pentan-1-amine chain under controlled conditions to form the final compound.

Industrial Production Methods: Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of catalysts, temperature control, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Bromo-2,6-difluorophenyl)pentan-1-amine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxides or reduction to form amines.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form biaryl compounds.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium hydroxide or potassium tert-butoxide are commonly used.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts and boronic acids are typically used.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield various substituted phenyl derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

1-(4-Bromo-2,6-difluorophenyl)pentan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological pathways and interactions due to its unique structural features.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-Bromo-2,6-difluorophenyl)pentan-1-amine involves its interaction with molecular targets such as enzymes or receptors. The bromine and fluorine atoms on the phenyl ring can influence the compound’s binding affinity and specificity, affecting its biological activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

• 1-(4-Bromo-2,6-difluorophenyl)ethanone
• 1-(4-Bromo-2,6-difluorophenyl)cyclopentan-1-amine
• 2-Bromo-4,6-difluorophenyl isocyanate

Comparison: 1-(4-Bromo-2,6-difluorophenyl)pentan-1-amine is unique due to its pentan-1-amine chain, which imparts different chemical and biological properties compared to similar compounds with shorter or cyclic chains. This uniqueness can be leveraged in specific applications where the length and flexibility of the chain play a crucial role.